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For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and fine chemical synthesis, the precise

characterization of intermediates is paramount. 5-Phenoxypentyl bromide, a key building

block in the synthesis of various biologically active molecules, presents a unique spectroscopic

profile. This guide provides an in-depth spectroscopic characterization of 5-phenoxypentyl
bromide, offering a comparative analysis with its structural analog, 1-bromo-5-

methoxypentane, to illuminate the subtle yet significant influence of the phenoxy group.

Through a detailed examination of Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared

(IR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a practical reference

for researchers, ensuring confident identification and quality assessment.

The Structural Significance: Phenoxy vs. Methoxy
The seemingly minor substitution of a phenyl ring for a methyl group at the ether oxygen

dramatically alters the electronic and steric environment of the molecule. This guide will dissect

how this change manifests in the spectroscopic data, providing a deeper understanding of

structure-property relationships.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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